Cas no 1306739-31-0 (1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone)

• Product Name: 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone
• CAS No: 1306739-31-0
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD19103338
• CID: 4693435
• Update Time: 2025-06-09

1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone
• 1-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)propan-2-one
• 1-(5-amino-3-cyclopropylpyrazol-1-yl)propan-2-one
• STL163909
• FCH1053150
• T4629
• 2-propanone, 1-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-
• 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone

• MDL： MFCD19103338
• Inchi： 1S/C9H13N3O/c1-6(13)5-12-9(10)4-8(11-12)7-2-3-7/h4,7H,2-3,5,10H2,1H3
• InChI Key： QJMXYCIOSULMRA-UHFFFAOYSA-N
• SMILES： O=C(C)CN1C(=CC(C2CC2)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Topological Polar Surface Area: 60.9

Additional information on 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone

Research Brief on 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone (CAS: 1306739-31-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone (CAS: 1306739-31-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 1-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)acetone as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyrazole core, combined with the cyclopropyl and amino functional groups, offers a scaffold for designing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors with improved metabolic stability.

In preclinical models, derivatives of this compound have shown promising activity against protein kinases such as JAK2 and CDK4/6, which are critical in cancer progression. Mechanistic studies reveal that the cyclopropyl moiety enhances binding affinity by inducing conformational constraints in the target proteins, while the amino group facilitates hydrogen bonding interactions. These insights are driving optimization efforts to improve pharmacokinetic properties.

Beyond oncology, research has explored its application in infectious diseases. A 2024 ACS Infectious Diseases report identified analogs of 1306739-31-0 as potent inhibitors of bacterial efflux pumps, addressing antimicrobial resistance. The compound's modular structure allows for rapid derivatization, enabling structure-activity relationship (SAR) studies to fine-tune antibacterial spectra.

Challenges remain in scaling up synthesis and mitigating off-target effects, but collaborative efforts between academia and industry are advancing solutions. Future directions include leveraging computational chemistry to predict novel derivatives and exploring combination therapies. This compound exemplifies the convergence of chemical innovation and biological targeting in modern drug discovery.